8-Quinolineboronic acid

• IUPAC Name: quinolin-8-ylboronic acid
• InChI: InChI=1S/C9H8BNO2/c12-10(13)8-5-1-3-7-4-2-6-11-9(7)8/h1-6,12-13H
• InChI Key: KXJJSKYICDAICD-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C2C(=CC=C1)C=CC=N2)(O)O
• Molecular Formula: C9H8BNO2
• DSSTOX Substance ID: DTXSID00370270
• Molecular Weight: 172.98 g/mol
• CAS RN: 86-58-8

Description

8-Quinolineboronic acid is a compound of interest due to its unique reactivity and applications in supramolecular chemistry, catalysis, and organic synthesis. Its ability to form stable complexes with various metals, as well as its role in the formation of supramolecular structures, makes it a subject of considerable research attention.

Synthesis Analysis

The synthesis of this compound and its derivatives involves several methods, including the treatment of 8-bromoquinoline or 8-iodoquinoline with n-BuLi followed by reaction with dimesitylboronfluoride (Son, Pudenz, & Hoefelmeyer, 2010). This method highlights the ambiphilic nature of the molecule and its rapid hydrolysis compared to other organoboranes.

Molecular Structure Analysis

This compound exhibits a unique ability to self-assemble through intermolecular B-N bonds, forming stable supramolecular structures in both solid state and solution. This self-assembly is enhanced by π-π stacking and hydrogen bonding (Zhang et al., 2007).

Chemical Reactions and Properties

It participates in various chemical reactions, including coupling reactions facilitated by palladium catalysts, demonstrating its utility in organic synthesis (Scrivanti et al., 2009). Its bifunctional nature enables unique reactivity patterns, such as rapid protodeboronation in the presence of water.

Physical Properties Analysis

The physical properties of this compound derivatives, including their thermal stability and luminescent behavior, are influenced by boron coordination and intermolecular interactions. These properties have implications for their applications in materials science and optoelectronics (Cui & Wang, 2006).

Chemical Properties Analysis

This compound acts as a phosphorescent molecular switch and shows significant changes in fluorescence intensity upon binding with carbohydrates, which is useful in biosensing applications (Yang et al., 2003). Furthermore, its ability to catalyze various organic reactions showcases its versatility as a bifunctional catalyst (Georgiou, Ilyashenko, & Whiting, 2009).

Scientific Research Applications

• Fluorescent Probe for Carbohydrates : 8-Quinolineboronic acid acts as a novel fluorescent probe for carbohydrates, showing a significant increase in fluorescence intensity upon binding with carbohydrates, particularly in aqueous solutions at physiological pH (Yang et al., 2003).

• Supramolecular Assembly : It plays a crucial role in supramolecular assembly through a unique intermolecular B-N bond mechanism, contributing to the design of new sugar sensors, molecular catalysts, and other supramolecular structures (Zhang et al., 2007).

• Phosphorescent Molecular Switch : this compound can be used as a phosphorescent molecular switch in the detection of alpha-fetoprotein variant, aiding in the prediction of primary hepatocellular carcinoma (Liu et al., 2010).

• Biological Activity : It's involved in the synthesis of novel nitrogenous heterocyclic compounds with potential antimicrobial and cytotoxic activity (Farhan & Saour, 2017).

• Luminescence : this compound derivatives are used in synthesizing polyboron chelate compounds, influencing luminescence properties in various applications (Cui & Wang, 2006).

• Bone Resorption Inhibition : A quinoxaline derivative of oleanolic acid, structurally modified from this compound, exhibits significant inhibition of bone resorption and osteoprotective effects in vivo (Zhao et al., 2011).

• Coordination Complexes : It forms coordination complexes with metals like Cu, Ag, and Pd, useful in various chemical applications (Son et al., 2010).

• Determination of Trace Alkaline Phosphatase : this compound is used in the determination of trace alkaline phosphatase for the forecast of human diseases (Liu et al., 2010).

Mechanism of Action

Target of Action

8-Quinolineboronic acid, also known as Quinoline-8-boronic acid, is a heterocyclic organic compound used as a reactant in various chemical reactions

Mode of Action

The compound is involved in several chemical reactions, including C-H and C-S bond activations, synthesis of pyridazine via sequential amination, Suzuki coupling, and alkylation reactions . It also participates in Suzuki-Miyaura coupling reactions for the synthesis of biaryl monophosphorus ligands, fused tricyclic oxa-quinolones, or substituted β-amino acids .

Biochemical Pathways

It is known to be involved in suzuki-miyaura coupling reactions, which are widely used in organic chemistry for the formation of carbon-carbon bonds .

Result of Action

Its involvement in various chemical reactions suggests that it plays a crucial role in the synthesis of complex organic compounds .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound is soluble in methanol , indicating that its solubility can affect its action and efficacy. Furthermore, it should be stored in a dark place, sealed, and in dry conditions , suggesting that light, air, and moisture can affect its stability.

Safety and Hazards

8-Quinolineboronic acid may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Future Directions

The unique structural features of 8-Quinolineboronic acid could be very helpful for the future design of new sugar sensors, molecular catalysts, and supramolecular assemblies. The compound’s luminescence properties for carbohydrate sensing have also been studied.